molecular formula C12H22O7S B586893 Dimethyl 3-Hydroxy-3-[2-(ethylsulfonyl)propyl]glutarate CAS No. 116007-17-1

Dimethyl 3-Hydroxy-3-[2-(ethylsulfonyl)propyl]glutarate

Cat. No. B586893
CAS RN: 116007-17-1
M. Wt: 310.361
InChI Key: VFTCCUZPPJYEDS-UHFFFAOYSA-N
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Description

Dimethyl 3-Hydroxy-3-[2-(ethylsulfonyl)propyl]glutarate, also known as Dimethyl 3-Hydroxy-3-[2-(ethylsulfonyl)propyl]glutarate, is a useful research compound. Its molecular formula is C12H22O7S and its molecular weight is 310.361. The purity is usually 95%.
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properties

CAS RN

116007-17-1

Product Name

Dimethyl 3-Hydroxy-3-[2-(ethylsulfonyl)propyl]glutarate

Molecular Formula

C12H22O7S

Molecular Weight

310.361

IUPAC Name

dimethyl 3-(2-ethylsulfonylpropyl)-3-hydroxypentanedioate

InChI

InChI=1S/C12H22O7S/c1-5-20(16,17)9(2)6-12(15,7-10(13)18-3)8-11(14)19-4/h9,15H,5-8H2,1-4H3

InChI Key

VFTCCUZPPJYEDS-UHFFFAOYSA-N

SMILES

CCS(=O)(=O)C(C)CC(CC(=O)OC)(CC(=O)OC)O

synonyms

3-[2-(Ethylsulfonyl)propyl]-3-hydroxy-pentanedioic Acid 1,5-Dimethyl Ester;  3-[2-(Ethylsulfonyl)propyl]-3-hydroxy-pentanedioic Acid Dimethyl Ester

Origin of Product

United States

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